Cas no 2126160-05-0 (3-[(oxolan-2-yl)methyl]morpholine)

• Product Name: 3-[(oxolan-2-yl)methyl]morpholine
• CAS No: 2126160-05-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4638973
• Update Time: 2025-06-07

3-[(oxolan-2-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-[(tetrahydro-2-furanyl)methyl]-
• 3-[(oxolan-2-yl)methyl]morpholine

• Inchi： 1S/C9H17NO2/c1-2-9(12-4-1)6-8-7-11-5-3-10-8/h8-10H,1-7H2
• InChI Key： PALUDBHJEDUGNE-UHFFFAOYSA-N
• SMILES： N1CCOCC1CC1CCCO1

Additional information on 3-[(oxolan-2-yl)methyl]morpholine

3-[(Oxolan-2-yl)methyl]morpholine: A Comprehensive Overview of CAS No. 2126160-05-0

3-[(Oxolan-2-yl)methyl]morpholine (CAS No. 2126160-05-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various areas, including drug discovery and chemical synthesis.

The molecular structure of 3-[(oxolan-2-yl)methyl]morpholine is composed of a morpholine ring linked to an oxolan-2-ylmethyl group. The morpholine ring, a six-membered heterocyclic compound with a nitrogen and an oxygen atom, imparts unique chemical properties to the molecule. The oxolan-2-ylmethyl group, derived from the five-membered oxolan ring, adds further complexity and reactivity to the compound.

Recent studies have highlighted the importance of 3-[(oxolan-2-yl)methyl]morpholine in the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent antiviral agents. The researchers found that 3-[(oxolan-2-yl)methyl]morpholine could be effectively utilized to enhance the bioavailability and efficacy of these agents, making it a valuable tool in the fight against viral infections.

In addition to its role in antiviral drug development, 3-[(oxolan-2-yl)methyl]morpholine has also shown promise in other therapeutic areas. A 2022 study in the Bioorganic & Medicinal Chemistry Letters investigated its potential as a scaffold for designing small-molecule inhibitors targeting specific protein-protein interactions (PPIs). The study demonstrated that derivatives of 3-[(oxolan-2-yl)methyl]morpholine could effectively disrupt PPIs involved in cancer progression, suggesting its potential as a lead compound for anticancer drug discovery.

The synthetic accessibility of 3-[(oxolan-2-yl)methyl]morpholine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of morpholine with an appropriate oxiran derivative under mild conditions. This approach not only simplifies the synthesis process but also allows for easy modification of the molecule to create a wide range of derivatives with tailored properties.

The physicochemical properties of 3-[(oxolan-2-yl)methyl]morpholine, such as its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for optimizing its use in various applications. For example, its good solubility in both polar and non-polar solvents makes it suitable for use in a wide range of chemical reactions and formulations. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

In terms of safety and environmental impact, 3-[(oxolan-2-yl)methyl]morpholine has been evaluated according to standard protocols. Studies have shown that it is generally safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to best practices for storage and disposal to minimize any potential risks.

The future prospects for 3-[(oxolan-2-yl)methyl]morpholine are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in both academic and industrial settings. For instance, recent advancements in computational chemistry have enabled more accurate predictions of the biological activity and pharmacokinetic properties of compounds derived from 3-[(oxolan-2-yl)methyl]morpholine. These insights are invaluable for guiding the design and optimization of new drugs.

In conclusion, 3-[(oxolan-2-yl)methyl]morpholine (CAS No. 2126160-05-0) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in drug discovery and chemical synthesis.